Cas no 96184-40-6 (trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl)

• Product Name: trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl
• CAS No: 96184-40-6
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 800105
• PubChem ID: 354333628
• Update Time: 2025-07-09

trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[trans-4-(1E)-1-propen-1-ylcyclohexyl]-
• 4-[trans-4-[(E)-1-Propenyl]cyclohexyl]benzonitrile
• 4-(trans-4-((E)-Prop-1-en-1-yl)cyclohexyl)benzonitrile
• 4-[4-[1-(E)-PROPENYL]CYCLOHEXYL]-, TRANS-BENZONITRILE
• 4-(bis(2-chloroethyl)amino)phenylalanine
• 4-[Bis-(2-chlor-aethyl)-amino]-DL-phenylalanin
• 4-[bis-(2-chloro-ethyl)-amino]-DL-phenylalanine
• D-Sarcolysin
• D-Sarcolysine
• Medfalan
• Mephalan
• Merfalan
• Merphalan
• p-[bis-(2-chloroethyl)-amino]-DL-phenylalanine
• p-[trans-4-(1E-Propenyl)cyclohexyl]benzonitrile
• Sarcoclorin
• Sarcolysin
• Sarcolysine
• Sarkolysin
• 1-Cyano-4-[trans-4-[(E)-1-propenyl]cyclohexyl]benzene
• RO-CM-4413
• TRANS-4-[4-[1-(E)-PROPENYL]CYCLOHEXYL]BENZONITRILE
• 4-[trans-4-(1E)-1-propenylcyclohexyl]Benzonitrile
• 4-[4-(1-Propenyl)cyclohexyl]benzonitrile
• P2378
• 4-[(1alpha)-4beta
• 4-[trans-4-(1E)-1-Propen-1-ylcyclohexyl]benzonitrile (ACI)
• Benzonitrile, 4-[4-(1-propenyl)cyclohexyl]-, [1α,4β(E)]- (ZCI)
• Benzonitrile, 4-[trans-4-(1E)-1-propenylcyclohexyl]- (9CI)
• 4-[trans-4-(trans-1-Propenyl)cyclohexyl]-1-cyanobenzene
• 4-[4-[(E)-prop-1-enyl]cyclohexyl]benzonitrile
• N10736
• CS-0059825
• SCHEMBL6459328
• MFCD24849961
• SCHEMBL12892539
• AKOS030524147
• Benzonitrile, 4-[trans-4-(1E)-1-propenylcyclohexyl]-
• WDA18440
• WFVBLRKVRNUULX-AXEKWBSNSA-N
• WFVBLRKVRNUULX-NSCUHMNNSA-N
• SCHEMBL6459331
• 96184-40-6
• 4-[trans-4-(1E)-1-Propen-1-ylcyclohexyl]benzonitrile
• SCHEMBL6459335
• 4-((1r,4r)-4-((E)-prop-1-en-1-yl)cyclohexyl)benzonitrile
• trans-4-[4-[1-(E)-Propenyl]cyclohexyl]-benzonitrile
• SCHEMBL6459324
• DTXSID101219263
• DS-19590
• trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl

• MDL： MFCD24849961
• Inchi： 1S/C16H19N/c1-2-3-13-4-8-15(9-5-13)16-10-6-14(12-17)7-11-16/h2-3,6-7,10-11,13,15H,4-5,8-9H2,1H3/b3-2+/t13-,15-
• InChI Key： WFVBLRKVRNUULX-AXEKWBSNSA-N
• SMILES： C(/[C@@H]1CC[C@@H](C2C=CC(C#N)=CC=2)CC1)=C\C

Computed Properties

• Exact Mass: 225.15200
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 4.8

Experimental Properties

• Density: 1.00
• Melting Point: 66°C(lit.)
• Boiling Point: 350.0±41.0°C at 760 mmHg
• PSA: 23.79000
• LogP: 4.40818

trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• PackingGroup：III

Related Categories

• Other Chemical Reagents

Additional information on trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl

Professional Introduction to trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl (CAS No. 96184-40-6)

The compound trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl (CAS No. 96184-40-6) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its distinctive chemical properties and its potential applications in drug discovery and molecular design.

The molecular structure of trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl consists of a benzonitrile moiety linked to a propenyl group, which is further connected to a cyclohexyl ring. This arrangement creates a rigid yet flexible backbone that can interact with biological targets in diverse ways. The presence of the benzonitrile group suggests potential for electronic and steric interactions, while the cyclohexyl ring provides a three-dimensional scaffold that can be tailored for specific binding affinities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through precise interactions with target proteins and enzymes. The structural features of trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl make it an attractive candidate for such applications. For instance, the benzonitrile group can serve as a hydrogen bond acceptor, while the propenyl and cyclohexyl moieties can engage in hydrophobic interactions or π-stacking interactions with complementary regions on biological targets.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors. Small molecules like trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl are widely used in drug discovery because they can selectively interfere with the function of specific biological targets. By designing molecules that mimic or block the binding of natural substrates or ligands, researchers can develop drugs that effectively modulate disease-related pathways.

The cyclohexyl ring in trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl is particularly noteworthy, as it can adopt multiple conformations depending on the surrounding environment. This conformational flexibility allows the compound to adapt to different binding pockets on biological targets, enhancing its potential for selective binding. Additionally, the propenyl group introduces a region of unsaturation that can participate in various chemical reactions, such as Michael additions or Diels-Alder reactions, providing further opportunities for functionalization and derivatization.

In the context of current research trends, there is increasing emphasis on the development of multifunctional compounds that can address multiple targets or pathways simultaneously. The unique structural features of trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl make it well-suited for such applications. For example, by incorporating additional functional groups or modifying existing ones, researchers can create derivatives that exhibit enhanced potency, selectivity, or bioavailability.

The benzonitrile group has been extensively studied for its role in various biological processes and its potential as a pharmacophore. In particular, benzonitrile derivatives have shown promise in the treatment of neurological disorders, inflammation, and cancer. The ability of this group to form strong hydrogen bonds with nucleic acids and proteins has been exploited to develop drugs that interact with specific biological targets. The presence of this moiety in trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl suggests that it may have similar therapeutic potential.

The propenyl group in this compound also contributes to its versatility. Propene derivatives are known for their ability to undergo a wide range of chemical reactions, making them valuable intermediates in organic synthesis. By leveraging these reactivity patterns, researchers can design molecules with tailored properties for specific applications. For instance, propenyl groups can be used to introduce chirality into a molecule, which is often crucial for achieving optimal biological activity.

In conclusion, trans-Benzonitrile 4-4-1-(E)-Propenylcyclohexyl (CAS No. 96184-40-6) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and diverse chemical properties make it an attractive candidate for modulating biological pathways and developing novel therapeutics. As research continues to advance our understanding of molecular interactions and drug design principles, compounds like this one will play an increasingly important role in addressing unmet medical needs.